Cas no 68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate)

• Product Name: Methyl DL-2-Isothiocyanatobutyrate
• CAS No: 68693-53-8
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD00041109
• CID: 826574
• PubChem ID: 2759913
• Update Time: 2025-04-19

Methyl DL-2-Isothiocyanatobutyrate Chemical and Physical Properties

Names and Identifiers

• METHYL DL-2-ISOTHIOCYANATOBUTYRATE
• DTXSID90988388
• FT-0641199
• FS-4881
• methyl 2-isothiocyanatobutanoate
• A836220
• MFCD00041109
• AKOS006344449
• SCHEMBL5724792
• 68693-53-8
• EN300-170315
• DB-055179
• G29347
• Methyl DL-2-Isothiocyanatobutyrate

• MDL： MFCD00041109
• Inchi： 1S/C6H9NO2S/c1-3-5(7-4-10)6(8)9-2/h5H,3H2,1-2H3
• InChI Key： JQEICALGZPXFNA-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC)CC

Computed Properties

• Exact Mass: 159.03500
• Monoisotopic Mass: 159.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.11
• Boiling Point: 100 °C
• Flash Point: 85.7°C
• Refractive Index: 1.499
• PSA: 70.75000
• LogP: 1.04080